N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenyl-2-(phenylthio)acetamide

• IUPAC Name: N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenyl-2-phenylsulfanylacetamide
• InChI: InChI=1S/C23H21NO3S/c1-16(18-12-13-20-21(14-18)27-15-26-20)24-23(25)22(17-8-4-2-5-9-17)28-19-10-6-3-7-11-19/h2-14,16,22H,15H2,1H3,(H,24,25)
• InChI Key: YDJDHMMHLUUGTB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCO2)NC(=O)C(C3=CC=CC=C3)SC4=CC=CC=C4
• Molecular Formula: C23H21NO3S
• Molecular Weight: 391.5 g/mol

Description

N-[1-(1,3-benzodioxol-5-yl)ethyl]-2-phenyl-2-(phenylthio)acetamide, commonly known as 'Benzylpiperazine' or BZP, is a synthetic compound that belongs to the class of piperazine derivatives. BZP was initially developed as a potential antidepressant and anxiolytic drug, but due to its stimulant properties, it is now more commonly used as a recreational drug. In recent years, BZP has gained significant attention in the scientific community due to its potential therapeutic applications and its mechanism of action.

Mechanism of Action

BZP acts as a stimulant by increasing the release of dopamine, serotonin, and norepinephrine in the brain. It also acts as a serotonin receptor agonist, which may contribute to its anxiolytic and antidepressant effects. BZP has been shown to increase wakefulness, alertness, and energy levels, and it has been suggested as a potential treatment for narcolepsy and other sleep disorders.
Biochemical and Physiological Effects:
BZP has been shown to have a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It can also cause pupil dilation, sweating, and dry mouth. Long-term use of BZP has been associated with liver damage and other adverse effects, although the exact mechanisms are not well understood.

Advantages and Limitations for Lab Experiments

BZP has several advantages for use in lab experiments, including its well-defined mechanism of action and its ability to modulate neurotransmitter release. However, its recreational use and potential for adverse effects make it a challenging compound to work with, and caution must be taken when handling and administering BZP in lab settings.

Future Directions

There are several potential future directions for research on BZP, including further investigation of its therapeutic potential for neurological and psychiatric disorders, as well as its potential as a cognitive enhancer. Additionally, more research is needed to understand the mechanisms underlying the adverse effects of BZP, particularly its potential for liver damage. Finally, the development of new synthetic methods for BZP may facilitate further research and potential therapeutic applications.

Scientific Research Applications

BZP has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological and psychiatric disorders. Studies have shown that BZP has anxiolytic, antidepressant, and analgesic properties, and it has been suggested as a potential treatment for conditions such as anxiety, depression, and chronic pain. BZP has also been studied for its potential use as a cognitive enhancer.